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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of potassium nitrite (KNO₂)

in a range of common solvents. The information presented herein is intended to support

research, development, and formulation activities where potassium nitrite is a component.

This document compiles quantitative solubility data, outlines a standard experimental protocol

for solubility determination, and includes graphical representations of experimental workflows.

Introduction to Potassium Nitrite
Potassium nitrite, with the chemical formula KNO₂, is an inorganic salt composed of

potassium ions (K⁺) and nitrite ions (NO₂⁻). It presents as a white or slightly yellowish

crystalline solid that is hygroscopic, meaning it readily absorbs moisture from the air.[1][2] This

compound is a strong oxidizer and can accelerate the combustion of other materials.[1][3] It is

utilized in various applications, including as a food preservative, in chemical analysis, and in

organic synthesis.[3] Understanding its solubility in different solvents is critical for its effective

application and for the development of stable formulations.

Quantitative Solubility Data
The solubility of potassium nitrite varies significantly with the solvent and temperature. It is

highly soluble in water, and its solubility increases with temperature. In contrast, it is generally
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insoluble or only slightly soluble in most organic solvents.[3][4][5] The following table

summarizes the available quantitative and qualitative solubility data for potassium nitrite in

several common solvents.

Solvent Temperature (°C)
Solubility ( g/100
mL of solvent)

Notes

Water 0 281 Very soluble[1][6]

25 312 Very soluble[1][6]

100 413 Very soluble[1][6]

Ethanol Room Temperature Low solubility

Slightly soluble;

solubility increases

with temperature.[4][7]

78 Soluble [8]

Methanol Room Temperature
Higher solubility than

in ethanol

More polar than

ethanol, leading to

slightly better

solubility.[7]

Liquid Ammonia - Soluble [5][9]

Acetone - Insoluble [5][7]

Glycerol - Soluble [5]

Experimental Protocol for Solubility Determination
The following is a generalized experimental methodology for determining the solubility of a salt

like potassium nitrite as a function of temperature. This method is based on the principle of

creating a saturated solution at an elevated temperature and then observing the temperature at

which crystallization begins upon cooling.[10][11][12]

Materials and Apparatus
Potassium nitrite (KNO₂)
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Distilled or deionized water (or other solvent)

Test tubes

Beaker (for water bath)

Hot plate or Bunsen burner

Digital thermometer with 0.1°C resolution

Stirring rod or magnetic stirrer

Pipettes or burettes for accurate liquid measurement

Analytical balance

Experimental Procedure
Preparation of Solutions: Accurately weigh a specific amount of potassium nitrite and

transfer it to a test tube.[10]

Solvent Addition: Add a precise volume of the chosen solvent (e.g., water) to the test tube.

[10]

Dissolution: Gently heat the test tube in a water bath while continuously stirring the solution

until all the potassium nitrite has completely dissolved.[11][12]

Cooling and Crystallization: Remove the test tube from the heat source and allow it to cool

slowly while continuing to stir.[12]

Saturation Point Determination: Carefully observe the solution as it cools. The temperature at

which the first crystals appear is the saturation temperature for that specific concentration.

[11][12]

Data Collection: Record the saturation temperature and the corresponding concentration of

the solution (expressed as grams of solute per 100 g of solvent).[10]
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Repeat for Different Concentrations: Repeat steps 1-6 with different ratios of potassium
nitrite to solvent to determine the solubility at various temperatures.[12]

Constructing the Solubility Curve: Plot the collected data with solubility on the y-axis and

temperature on the x-axis to generate a solubility curve.[11]

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental protocol for determining the

solubility of potassium nitrite.
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Experimental Workflow for Solubility Determination

1. Weigh KNO₂ and transfer to test tube

2. Add precise volume of solvent

 

3. Heat in water bath with stirring until all solid dissolves

 

4. Allow solution to cool slowly with continuous stirring

 

5. Observe and record temperature of first crystal formation

 

6. Repeat for different concentrations

 

7. Plot solubility vs. temperature to create solubility curve

 

New sample

Click to download full resolution via product page

Caption: Workflow for determining the solubility of potassium nitrite.

Factors Influencing Solubility
The solubility of an ionic compound like potassium nitrite is governed by several interrelated

factors. The following diagram shows the logical relationship between these key factors.
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Factors Influencing the Solubility of Potassium Nitrite

Solute Properties (KNO₂) Solvent Properties

System Conditions

Solubility of KNO₂

Lattice Energy

influences

Ion Size (K⁺, NO₂⁻)

determines

Polarity

influences

Hydrogen Bonding Capability

influences

Dielectric Constant

related to

Temperature

strongly influences

Pressure (minor effect for solids)

influences

Click to download full resolution via product page

Caption: Key factors that determine the solubility of potassium nitrite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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